Cas no 2090838-15-4 ({4-chloro-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl}phosphonoyl dichloride)

• Product name: {4-chloro-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl}phosphonoyl dichloride
• CAS No: 2090838-15-4
• MF: C₆H₅Cl₃N₃OP
• MW: 272.456158399582
• MDL: MFCD30530444
• CID: 4636271
• PubChem ID: 125461904

{4-chloro-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl}phosphonoyl dichloride Chemical and Physical Properties

Names and Identifiers

• {4-chloro-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl}phosphonoyl dichloride
• {4-Chloro-5H,6h,7H-pyrrolo[3,4-d]pyrimidin-6-ylphosphonoyl dichloride
• 2090838-15-4
• (4-Chloro-5h,6h,7h-pyrrolo[3,4-d]pyrimidin-6-yl)phosphonoyl dichloride
• P16472
• 4-chloro-6-dichlorophosphoryl-5,7-dihydropyrrolo[3,4-d]pyrimidine
• (4-Chloro-5,7-dihydro-6H-pyrrolo[3,4-d]pyrimidin-6-yl)phosphonic dichloride
• CS-0052951

• MDL： MFCD30530444
• Inchi： 1S/C6H5Cl3N3OP/c7-6-4-1-12(14(8,9)13)2-5(4)10-3-11-6/h3H,1-2H2
• InChI Key： KEFZILAKXXXDCZ-UHFFFAOYSA-N
• SMILES： P(Cl)(Cl)(N1CC2=C(Cl)N=CN=C2C1)=O

Computed Properties

• Exact Mass: 270.923582g/mol
• Monoisotopic Mass: 270.923582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on {4-chloro-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl}phosphonoyl dichloride

{4-chloro-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl}phosphonoyl dichloride and Its Significance in Modern Pharmaceutical Research

CAS no. 2090838-15-4 refers to a specialized chemical compound known as {4-chloro-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl}phosphonoyl dichloride, a molecule that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to the pyrrolopyrimidine class of heterocyclic structures, which are widely recognized for their role in drug discovery and development. The presence of both chloro and phosphonoyl groups in its molecular framework imparts distinct reactivity and binding capabilities, making it a valuable intermediate in the synthesis of more complex pharmacophores.

The< strong>pyrrolo[3,4-d]pyrimidine scaffold is a privileged structure in medicinal chemistry, frequently employed in the design of bioactive molecules targeting various therapeutic pathways. Its bicyclic nature allows for multiple points of functionalization, enabling chemists to tailor its properties for specific biological interactions. In particular, the< strong>phosphonoyl dichloride moiety introduces a high degree of electrophilicity, facilitating nucleophilic substitution reactions that are crucial for constructing more elaborate molecular architectures. This feature has made the compound a versatile building block in the synthesis of inhibitors and modulators of key enzymes and receptors.

Recent advancements in pharmaceutical research have highlighted the< strong>potential applications of 4-chloro-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl}phosphonoyl dichloride in addressing unmet medical needs. For instance, studies have demonstrated its utility in developing small-molecule inhibitors targeting enzymes involved in cancer metabolism. The pyrrolopyrimidine core is known to interact with ATP-binding sites of kinases and other metabolic enzymes, disrupting aberrant signaling pathways that drive tumor growth. The< strong>phosphonoyl group, when incorporated into such inhibitors, enhances binding affinity and selectivity by forming stable coordination complexes with metal ions often present in enzyme active sites.

The< strong>CAS no. 2090838-15-4 compound has also shown promise in the development of antiviral agents. Emerging research indicates that modifications of the pyrrolopyrimidine scaffold can lead to potent inhibitors of viral polymerases and proteases. The dichlorophosphonate functionality allows for further derivatization into nucleoside analogs or protease inhibitors, which are critical for combating viral infections by inhibiting key replication steps. Such applications underscore the importance of< strong>{4-chloro-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl}phosphonoyl dichloride as a pharmacological tool.

In addition to its role in anticancer and antiviral therapies, this compound has been explored for its potential in neurodegenerative disease treatment. The< strong>structural similarity between natural nucleobases and the pyrrolopyrimidine ring suggests that derivatives of this compound could interfere with DNA/RNA metabolism or modulate neurotransmitter receptors. Preliminary studies have indicated that certain analogs may exhibit neuroprotective effects by inhibiting oxidative stress-induced damage or by modulating calcium signaling pathways implicated in neurodegeneration.

The< strong>synthetic versatility of< strong>CAS no. 2090838-15-4, particularly due to its phosphonoyl dichloride group, has enabled researchers to generate a diverse library of derivatives with tailored biological activities. Phosphonates are well-known for their stability under various reaction conditions and their ability to form stable complexes with biological targets. This stability is advantageous when designing drugs intended for long-term therapeutic use or when requiring resistance against metabolic degradation.

The< strong>pharmacokinetic profile of compounds derived from this scaffold is another area of active investigation. By optimizing the substitution patterns on the pyrrolopyrimidine ring and leveraging the phosphonoyl group’s properties, researchers aim to enhance bioavailability while minimizing off-target effects. For example, introducing hydrophilic substituents can improve solubility and tissue distribution, whereas lipophilic groups can enhance membrane permeability.

The< strong>CAS no. 2090838-15-4 compound itself serves as a critical precursor in multi-step synthetic routes leading to novel therapeutics. Its reactivity with nucleophiles such as amines or thiols allows for the introduction of diverse functional groups necessary for drug-like properties. This adaptability has made it a staple reagent in medicinal chemistry labs worldwide.

In conclusion,< strong>{4-chloro-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl}phosphonoyl dichloride, identified by< strong>CAS no. 2090838-15-4, represents a significant advancement in pharmaceutical chemistry due to its structural versatility and functional utility. Its incorporation into drug candidates targeting cancer metabolism, viral infections, and neurodegenerative disorders highlights its broad applicability across multiple therapeutic areas. As research continues to uncover new synthetic strategies and biological targets,< strong>this compound will undoubtedly remain at the forefront of medicinal chemistry innovation.